Cas no 138565-77-2 (6-chloro-1-methyl-9H-Pyrido[3,4-b]indole)

• Product Name: 6-chloro-1-methyl-9H-Pyrido[3,4-b]indole
• CAS No: 138565-77-2
• MF: C₁₂H₉ClN₂
• MW: 216.666261434555
• CID: 1105600
• PubChem ID: 12073740
• Update Time: 2025-04-20

6-chloro-1-methyl-9H-Pyrido[3,4-b]indole Chemical and Physical Properties

Names and Identifiers

• 6-chloro-1-methyl-9H-Pyrido[3,4-b]indole
• XFGZWYHJSZBHTP-UHFFFAOYSA-
• InChI=1/C12H9ClN2/c1-7-12-9(4-5-14-7)10-6-8(13)2-3-11(10)15-12/h2-6,15H,1H3
• DB-359358
• SCHEMBL5268682
• 138565-77-2

• Inchi： 1S/C12H9ClN2/c1-7-12-9(4-5-14-7)10-6-8(13)2-3-11(10)15-12/h2-6,15H,1H3
• InChI Key： XFGZWYHJSZBHTP-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C1C=CN=C(C)C=1N2

Computed Properties

• Exact Mass: 216.0454260g/mol
• Monoisotopic Mass: 216.0454260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 28.7Ų